Cas no 749885-56-1 (Cyclopropanecarboxamide,2-(hydroxymethyl)-N-methoxy-N-methyl-, (1R,2R)-rel-)

• Product Name: Cyclopropanecarboxamide,2-(hydroxymethyl)-N-methoxy-N-methyl-, (1R,2R)-rel-
• CAS No: 749885-56-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 561490
• Update Time: 2022-07-26

Cyclopropanecarboxamide,2-(hydroxymethyl)-N-methoxy-N-methyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,2-(hydroxymethyl)-N-methoxy-N-methyl-, (1R,2R)-rel-
• Cyclopropanecarboxamide, 2-(hydroxymethyl)-N-methoxy-N-methyl-, (1R,2R)-rel- (9CI)

• Inchi： 1S/C7H13NO3/c1-8(11-2)7(10)6-3-5(6)4-9/h5-6,9H,3-4H2,1-2H3/t5-,6+/m0/s1
• InChI Key： APVHHZSFELFZIL-NTSWFWBYSA-N
• SMILES： [C@@H]1(C(N(OC)C)=O)C[C@H]1CO

Computed Properties

• Exact Mass: 159.09
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2